Cas no 67625-38-1 (Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate)

Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate is a heterocyclic compound featuring a chloro-substituted imidazopyridine core with an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for further derivatization. The chloro substituent enhances reactivity for nucleophilic substitution, while the ethyl ester group offers flexibility for hydrolysis or transesterification. Its well-defined chemical properties and stability under standard conditions make it a reliable building block for constructing complex molecules. The compound is typically characterized by high purity and consistent performance in coupling reactions, contributing to its utility in medicinal chemistry and material science.
Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate structure
67625-38-1 structure
Product Name:Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate
CAS No:67625-38-1
MF:C10H9ClN2O2
MW:224.643661260605
MDL:MFCD02186220
CID:58609
PubChem ID:901008
Update Time:2025-10-24

Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate
    • 6-BROMO-IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 6-chloroimidazo(1,2-a)pyridine-2-carboxylate
    • 6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
    • 6-CHOROIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
    • PubChem18554
    • Oprea1_339731
    • JWGKTXNASUZJAQ-UHFFFAOYSA-N
    • HMS1747E01
    • ethylchloroimidazoapyridinecarboxylate
    • STK510243
    • SBB026834
    • AB1032
    • KM1125
    • ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate;6-CHOROIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
    • AB00721566-01
    • J-521190
    • AKOS001042384
    • A835830
    • SCHEMBL741904
    • MFCD02186220
    • 67625-38-1
    • FT-0680301
    • EN300-193364
    • 6-CHLOROIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
    • DTXSID20986998
    • ethyl7-chlorolH-imidazo[1,2-a]pyridine-2-carboxylate
    • 3R-0683
    • AB11561
    • Z55863187
    • SY032747
    • AI-204/31692004
    • CS-0035858
    • Ethyl6-chloroimidazo[1,2-a]pyridine-2-carboxylate
    • MDL: MFCD02186220
    • Inchi: 1S/C10H9ClN2O2/c1-2-15-10(14)8-6-13-5-7(11)3-4-9(13)12-8/h3-6H,2H2,1H3
    • InChI Key: JWGKTXNASUZJAQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NC(C(=O)OCC)=CN2C=1

Computed Properties

  • Exact Mass: 224.03500
  • Monoisotopic Mass: 224.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.6

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Melting Point: 112-114°
  • PSA: 43.60000
  • LogP: 2.16440
  • Solubility:

Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate Security Information

Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate Production Method

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